Cas no 1806042-72-7 (3-Hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-Hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1806042-72-7
• MF: C₈H₆F₃NO₅
• MW: 253.13215303421
• CID: 4831904
• Update Time: 2025-10-31

3-Hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H6F3NO5/c1-16-6-3(17-8(9,10)11)2-12-4(5(6)13)7(14)15/h2,13H,1H3,(H,14,15)
• InChI Key： ITKVEBKMBSQZGZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=O)O)C(=C1OC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 2.1
• Topological Polar Surface Area: 88.9

Additional information on 3-Hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 3-Hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806042-72-7)

3-Hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806042-72-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, including a hydroxy, methoxy, and trifluoromethoxy substituent on a pyridine ring, exhibits a range of biological activities that make it a valuable candidate for various applications.

The chemical structure of 3-Hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid is particularly noteworthy due to its combination of polar and non-polar functionalities. The presence of the hydroxy group enhances its solubility in polar solvents, while the trifluoromethoxy group imparts unique electronic properties that can influence its reactivity and biological activity. The methoxy group further modulates the compound's lipophilicity, making it an attractive candidate for drug design and development.

Recent studies have explored the potential of 3-Hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation. For instance, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are crucial mediators of inflammatory responses.

In addition to its anti-inflammatory effects, 3-Hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can interfere with viral replication by targeting specific viral enzymes or host cell factors essential for viral infection. This makes it a promising candidate for the development of novel antiviral therapies, particularly against emerging viral threats.

The pharmacokinetic properties of 3-Hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid have also been studied extensively. Its favorable solubility and lipophilicity balance contribute to its good oral bioavailability and systemic distribution. Moreover, the compound has shown low toxicity in preclinical studies, which is a critical factor for its potential use in therapeutic applications.

In the context of drug discovery and development, 3-Hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid serves as a valuable lead compound for structure-based drug design. Its unique structural features provide a solid foundation for optimizing its pharmacological properties through chemical modifications. For example, researchers have explored the effects of substituting different functional groups on the pyridine ring to enhance its potency and selectivity.

The synthetic accessibility of 3-Hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid is another important aspect that contributes to its utility in research and development. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These methods typically involve multi-step reactions that include functional group manipulations and ring formation processes, ensuring high yields and purity levels.

In conclusion, 3-Hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806042-72-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities and favorable pharmacokinetic properties, positions it as a promising candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the field.